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Compound of Interest

Compound Name:
1-(Bromomethyl)(1-

~13~C)benzene

Cat. No.: B3432487 Get Quote

Isotopically labeled compounds are fundamental tools in modern pharmaceutical research,

enabling scientists to trace the metabolic fate of drug candidates and elucidate complex

biochemical pathways.[1][2][3] By replacing a standard carbon-12 atom with its stable, heavier

isotope, carbon-13 (¹³C), researchers can "mark" molecules for unambiguous identification by

mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy.[2][4]

Benzyl bromide-(¹³C), where one or more carbons in the benzyl group are ¹³C, is a vital reagent

for introducing this isotopic label into target molecules.[5][6] It is frequently used to synthesize

¹³C-labeled metabolites, internal standards for pharmacokinetic studies, and probes for

mechanistic investigations.[4][5] While the isotopic label itself does not alter the chemical

reactivity, the inherent hazards of the parent molecule, benzyl bromide, remain fully present.[2]

Benzyl bromide is a potent lachrymator (a substance that causes tearing) and is corrosive and

toxic.[7][8][9] Its safe handling is not merely a matter of regulatory compliance but a critical

necessity for protecting the health of laboratory personnel. This guide provides a

comprehensive framework for the safe handling, storage, use, and disposal of ¹³C labeled

benzyl bromide, grounding every recommendation in the chemical principles that dictate its

hazardous nature.

Section 1: Compound Identification and Properties
While the isotopic labeling is crucial for analytical detection, the macroscopic physical and

chemical properties of 13C labeled benzyl bromide are essentially identical to the unlabeled
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compound.

Property Value Source(s)

Chemical Name
Benzyl bromide, α-

Bromotoluene
[8][10]

Molecular Formula
C₇H₇Br (specific ¹³C position

varies)
[10][11]

Molecular Weight ~171.03 g/mol (unlabeled) [9][10]

¹³C Labeled MW
Increases by ~1 g/mol for each

¹³C atom
[11]

CAS Number 100-39-0 (unlabeled) [9][10][12]

Appearance Colorless to light brown liquid [9][13]

Odor Agreeable, sharp [9]

Melting Point -3 to -1 °C (27 to 30 °F) [10]

Boiling Point 198 to 199 °C (388 to 390 °F) [13]

Density ~1.44 g/mL at 25 °C [9]

Flash Point 86 °C (187 °F) - Closed Cup

Solubility
Slightly soluble in water; reacts

slowly with water
[9][14]

Section 2: Hazard Identification and Risk
Assessment
Benzyl bromide is classified as a hazardous substance due to its multiple toxic and reactive

properties.[15] According to the European Chemicals Agency (ECHA), it causes serious eye

irritation, skin irritation, and may cause respiratory irritation.[16][17]

Primary Hazards:
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Severe Irritant and Corrosive: The material is extremely destructive to the tissues of the

mucous membranes, upper respiratory tract, eyes, and skin.[10] Ingestion can produce

chemical burns in the mouth and gastrointestinal tract.[15]

Lachrymator: Vapors are powerful tear-producing agents, causing immediate and intense

eye irritation and pain.[7][8][14]

Toxicity: It is toxic by inhalation and may be fatal if inhaled in high concentrations.[8] It can

also be harmful if swallowed or absorbed through the skin.[8][10]

Combustible Liquid: Benzyl bromide is a combustible liquid and its vapors can form

explosive mixtures with air if heated intensely.[7][12][18]

Reactivity: It reacts with water, bases, alcohols, and many metals.[10][14][18] This reactivity

is key to its synthetic utility but also a source of significant hazard.

Hazard Classification Rating Source(s)

GHS Pictograms
Corrosion, Irritant/Sensitizer,

Health Hazard
[10][12]

GHS Signal Word Warning [7][10][19]

GHS Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[10][12]

NFPA Rating
Health: 3, Flammability: 2,

Reactivity: 1
[18]

HMIS Classification
Health: 2, Flammability: 2,

Physical Hazards: 0
[10]

Logical Workflow: Risk Assessment
A systematic risk assessment is mandatory before any work with benzyl bromide commences.

This process ensures that all hazards are identified and controlled.
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Step 1: Identify Hazards
(Toxicity, Corrosivity, Lachrymator, Reactivity, Flammability)

Step 2: Assess Exposure Potential
(Quantity used, Duration of task, Route of exposure)

Analyze the risks

Step 3: Implement Control Measures
(Engineering, Administrative, PPE)

Mitigate the risks

Step 4: Develop Emergency Procedures
(Spill, Exposure, Fire)

Prepare for failure

Step 5: Review and Refine
(Periodically review protocol, update after incidents)

Learn and improve

Click to download full resolution via product page

Caption: A structured workflow for assessing and mitigating risks associated with benzyl

bromide.

Section 3: Safe Handling and Storage Protocols
A multi-layered approach, following the hierarchy of controls, is essential for safely handling ¹³C

labeled benzyl bromide.

Engineering Controls (First Line of Defense)
Chemical Fume Hood: All work must be conducted in a properly functioning chemical fume

hood to prevent inhalation of the toxic and lachrymatory vapors.[20]
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Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are

diluted and removed.[7][10][21]

Safety Shower & Eyewash Station: An emergency eyewash and safety shower must be

immediately accessible in the work area.[21]

Administrative Controls (Safe Work Practices)
Chemical Hygiene Plan (CHP): All handling must be in accordance with a site-specific CHP

as mandated by OSHA (29 CFR 1910.1450).[22][23]

Designated Area: Designate a specific area within the fume hood for benzyl bromide work to

minimize the risk of cross-contamination.

Training: Personnel must receive documented training on the specific hazards of benzyl

bromide and the procedures outlined in this guide and the Safety Data Sheet (SDS) before

beginning work.[22][24][25]

Personal Protective Equipment (PPE) (Last Line of
Defense)
The correct PPE is mandatory and must be worn at all times when handling benzyl bromide.
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PPE Item Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Viton®, Barrier®, or

multi-layer laminates). Double-

gloving is recommended.

Prevents skin absorption and

severe irritation.[8][19]

Standard nitrile gloves may

offer insufficient protection for

prolonged contact.

Eye/Face Protection
Chemical splash goggles AND

a face shield.

Protects against splashes and

the potent lachrymatory

vapors.[8]

Body Protection
Flame-resistant lab coat and

closed-toe shoes.

Prevents skin contact and

provides a barrier against

small splashes.[8]

Respiratory Protection

A NIOSH-approved respirator

with appropriate cartridges

(e.g., organic vapor/acid gas)

may be required if engineering

controls fail or for emergency

response.[8][13]

Protects against inhalation of

highly toxic vapors.[8]

Experimental Protocol: General Handling and Aliquoting
Preparation: Don all required PPE. Verify the fume hood is operational (check airflow

monitor). Assemble all necessary glassware and reagents within the designated area of the

fume hood.

Inert Atmosphere: If the reaction is moisture-sensitive, ensure the glassware is oven-dried

and the system is under an inert atmosphere (e.g., Nitrogen or Argon).

Temperature Control: Allow the sealed bottle of benzyl bromide to equilibrate to room

temperature before opening to prevent moisture condensation.

Transfer: Open the container inside the fume hood. Use a clean, dry glass syringe or

cannula to carefully withdraw the required volume. Avoid using metal needles for extended

periods as benzyl bromide can corrode some metals.[14][18]
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Dispensing: Dispense the liquid slowly and directly into the reaction vessel below the surface

of the solvent if possible, to minimize vapor release.

Sealing: Immediately and tightly reseal the main container.[7][10][12] Wipe the syringe with a

cloth dampened with an appropriate solvent (e.g., isopropanol) inside the hood, and properly

dispose of the cloth as hazardous waste.

Cleanup: Clean any contaminated glassware promptly or quench reactive residues before

removal from the fume hood.

Storage Requirements
Proper storage is critical to maintaining the stability of the compound and preventing hazardous

situations.

Location: Store in a cool, dry, well-ventilated area, away from direct sunlight and sources of

ignition like heat, sparks, or open flames.[7][8][12][18]

Container: Keep the container tightly closed to prevent moisture ingress and vapor escape.

[7][10][12] Containers must be carefully resealed and kept upright.[10]

Incompatibilities: Segregate from incompatible materials. Violent reactions can occur with:

Strong bases (e.g., sodium hydroxide)[18]

Oxidizing agents (e.g., peroxides, nitrates)[10][18]

Alcohols, Amines[10][18]

Many metals (corrodes steel)[10][14]

Section 4: Emergency Procedures
Immediate and correct response to an emergency is critical to minimizing harm.

Spill Response
Evacuate: Evacuate all non-essential personnel from the immediate area.[18]
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Ventilate: Ensure the fume hood is operating at maximum capacity.

Control Ignition Sources: Remove all sources of ignition.[18][20]

Containment: Wearing full PPE, cover the spill with a dry, inert absorbent material such as

dry lime, sand, or soda ash.[18] DO NOT USE WATER OR COMBUSTIBLE ABSORBENTS

like paper towels.[18]

Neutralization Chemistry: The reason for using dry, alkaline materials like soda ash is to both

absorb the liquid and help neutralize the hydrogen bromide (HBr) gas that is slowly formed

upon contact with atmospheric moisture.[14]

Collection: Carefully collect the absorbed material using spark-proof tools and place it into a

clearly labeled, sealed container for hazardous waste disposal.[18][20]

Decontamination: Decontaminate the spill area, then ventilate thoroughly before resuming

work.[18]
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Emergency First Aid Measures

Inhalation

Immediately move the person to fresh air. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.[8][10][26]

Skin Contact

Immediately flush skin with copious amounts of

water for at least 15 minutes while removing

contaminated clothing and shoes. Seek

immediate medical attention.[8][10][19]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[7][8][10]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of water or milk.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[8][10]

Fire Response
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.[10]

[18][19]

Unsuitable Media:DO NOT USE WATER.[18][20] Benzyl bromide reacts with water, and this

reaction is accelerated by heat.[10][14] Furthermore, the resulting acidic gas can react with

metal surfaces to generate flammable and potentially explosive hydrogen gas.[10][12]

Firefighter Precautions: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[10][19] Containers may explode when heated; use a water

spray to cool fire-exposed containers from a distance.[18][19]
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Hazardous Combustion Products: Fire produces poisonous and corrosive gases, including

hydrogen bromide and carbon oxides.[10][13][19]

Section 5: Waste Disposal
All waste containing ¹³C labeled benzyl bromide, including empty containers, contaminated

absorbents, and PPE, must be treated as hazardous waste.

Collection: Collect waste in designated, sealed, and properly labeled containers.

Disposal Route: The recommended disposal method is through a licensed professional

waste disposal service, typically via chemical incineration equipped with an afterburner and

scrubber to handle the acid gas produced.[10]

Empty Containers: Empty containers retain product residue and vapors and can be

dangerous.[8] They should be disposed of in the same manner as the chemical itself.

Section 6: Application in Drug Development: A
Methodological Workflow
¹³C labeled benzyl bromide is an excellent alkylating agent for introducing a stable isotope label

onto nucleophilic functional groups like phenols, amines, and thiols. This is commonly done to

synthesize analytical standards for quantifying a drug or its metabolites in biological samples.

Workflow: Synthesis of a ¹³C-Labeled Benzyl Ether
This protocol outlines the general steps for the benzylation of a phenolic compound using ¹³C

labeled benzyl bromide.
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1. Preparation

2. Reaction

3. Work-up & Purification

4. Analysis

Dissolve Phenol Substrate
in aprotic solvent (e.g., DMF, Acetonitrile)

Add a non-nucleophilic Base
(e.g., K₂CO₃, Cs₂CO₃) to deprotonate the phenol

Add ¹³C-Benzyl Bromide
(stoichiometric amount) dropwise at room temperature

Stir reaction mixture
(monitor by TLC or LC-MS until starting material is consumed)

Quench reaction with water

Extract product with an organic solvent
(e.g., Ethyl Acetate)

Wash organic layer, dry, and concentrate

Purify by column chromatography

Confirm structure and purity by ¹H and ¹³C NMR Verify mass and isotopic incorporation by High-Resolution Mass Spectrometry (HRMS)

Click to download full resolution via product page

Caption: A typical experimental workflow for synthesizing a ¹³C-labeled standard.
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Causality Behind Choices:

Aprotic Solvent: Polar aprotic solvents like DMF or acetonitrile are used because they

solubilize the reactants but do not participate in the reaction. Protic solvents like water or

alcohols would react with the benzyl bromide.

Weak Base: A mild base like potassium carbonate (K₂CO₃) is used to deprotonate the

phenol, making it a better nucleophile. Strong bases like NaOH could promote side reactions

or react with the solvent.

Monitoring: Continuous monitoring is crucial to determine the reaction endpoint, preventing

the formation of degradation byproducts from over-reaction.

Analysis: HRMS is essential to confirm that the ¹³C label has been successfully incorporated

into the final product, which is the entire purpose of the synthesis.

Conclusion
¹³C Labeled benzyl bromide is an indispensable tool for modern drug discovery and

development. However, its utility is matched by its significant hazards. By understanding the

chemical principles behind its toxicity and reactivity, and by rigorously implementing a multi-

layered safety strategy encompassing engineering controls, administrative protocols, and

personal protective equipment, researchers can safely harness the power of this valuable

reagent. Adherence to the detailed handling, emergency, and disposal procedures outlined in

this guide is non-negotiable for ensuring a safe and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3432487#safety-and-handling-of-13c-labeled-benzyl-
bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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